Cas no 2105165-45-3 (1-(3-Aminocyclobutyl)pent-3-yn-1-one)

• Product Name: 1-(3-Aminocyclobutyl)pent-3-yn-1-one
• CAS No: 2105165-45-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5977879
• PubChem ID: 165464366
• Update Time: 2025-05-22

1-(3-Aminocyclobutyl)pent-3-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 2105165-45-3
• 1-(3-aminocyclobutyl)pent-3-yn-1-one
• EN300-798412
• 1-(3-Aminocyclobutyl)pent-3-yn-1-one

• Inchi： 1S/C9H13NO/c1-2-3-4-9(11)7-5-8(10)6-7/h7-8H,4-6,10H2,1H3
• InChI Key： ASKKOIYQWGFJBS-UHFFFAOYSA-N
• SMILES： O=C(CC#CC)C1CC(C1)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(3-Aminocyclobutyl)pent-3-yn-1-one

Comprehensive Overview of 1-(3-Aminocyclobutyl)pent-3-yn-1-one (CAS No. 2105165-45-3): Properties, Applications, and Research Insights

The compound 1-(3-Aminocyclobutyl)pent-3-yn-1-one (CAS No. 2105165-45-3) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Characterized by its cyclobutyl ring and alkyne functionality, this compound serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its aminocyclobutyl moiety and pentynone backbone make it particularly valuable for designing novel drug candidates and small-molecule probes.

In recent years, the demand for custom synthesis intermediates like 1-(3-Aminocyclobutyl)pent-3-yn-1-one has surged, driven by advancements in targeted drug discovery and click chemistry applications. Researchers are increasingly exploring its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor development, aligning with the growing interest in precision medicine. The compound’s reactive alkyne group enables efficient conjugation with azide-containing biomolecules, a feature widely exploited in bioconjugation and chemical biology studies.

From a synthetic perspective, CAS No. 2105165-45-3 exemplifies the convergence of scaffold diversity and functional group compatibility. Its rigid cyclobutane core introduces steric constraints that can enhance binding selectivity in drug-receptor interactions, a topic frequently discussed in structure-activity relationship (SAR) analyses. Moreover, the compound’s ketone and primary amine groups offer multiple sites for further derivatization, making it a favorite among medicinal chemists.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Innovations in catalytic cycloaddition and solvent-free synthesis methods have improved the production efficiency of 1-(3-Aminocyclobutyl)pent-3-yn-1-one, addressing concerns about sustainable manufacturing. These developments resonate with the broader industry shift toward eco-friendly chemical processes, a recurring theme in ACS (American Chemical Society) publications and grant-funded research.

For researchers sourcing high-purity chemical intermediates, understanding the spectroscopic data (e.g., NMR, HPLC) and storage conditions of CAS No. 2105165-45-3 is critical. Vendors often highlight its stability under inert atmospheres and recommend low-temperature storage to preserve its reactivity. These practical insights are frequently sought in online chemical databases and technical forums, reflecting the compound’s niche yet expanding role in academic and industrial R&D.

Looking ahead, the integration of machine learning in molecular design could further elevate the utility of 1-(3-Aminocyclobutyl)pent-3-yn-1-one. Predictive algorithms are being trained to optimize its derivatives for ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in computational chemistry circles. As the scientific community continues to explore its applications, this compound remains a testament to the synergy between traditional synthetic methods and cutting-edge technology.